Fotagliptin benzoate

• Molecular Formula: C24H25FN6O3
• Molecular Weight: 464.5 g/mol
• InChI: InChI=1S/C17H19FN6O.C7H6O2/c1-11-16(25)24(9-13-7-14(18)5-4-12(13)8-19)17(22-21-11)23-6-2-3-15(20)10-23;8-7(9)6-4-2-1-3-5-6/h4-5,7,15H,2-3,6,9-10,20H2,1H3;1-5H,(H,8,9)/t15-;/m1./s1
• InChIKey: CEIKPTLXEHWGMB-XFULWGLBSA-N

Fotagliptin Benzoate: Compound Overview & Comparators

Fotagliptin benzoate (SAL067) is a small-molecule dipeptidyl peptidase-4 (DPP-4) inhibitor with an in vitro inhibitory concentration (IC50) of 2.27 nM against the DPP-4 enzyme . It is being developed and clinically investigated primarily for the management of type 2 diabetes mellitus (T2DM) as both monotherapy and in combination with metformin [1]. The compound demonstrates rapid oral absorption and a pharmacokinetic profile supportive of once-daily dosing [2].

Research model

Type 2 diabetes signaling & DPP-4 pathway studies

Route & dosing

Oral administration; once-daily regimen supported by pharmacodynamic evidence

Comparator context

Benchmark against alogliptin with head-to-head trial data available

Metabolic profile

Minimal CYP450 metabolism; two major metabolites identified

• [1] Salubris Pharmaceuticals. (2023). Updated progress of Fotagliptin benzoate tablets in Phase 3 clinical trial for the treatment of diabetes. View Source
• [2] Wu, M., et al. (2021). Safety, Pharmacokinetics, and Pharmacodynamics of a Dipeptidyl Peptidase-4 Inhibitor: A Randomized, Double-Blinded, Placebo-Controlled Daily Administration of Fotagliptin Benzoate for 14 Days for Type 2 Diabetes Mellitus. Clinical Pharmacology in Drug Development, 10(6), 660-668. DOI: 10.1002/cpdd.895 View Source

Fotagliptin Benzoate Interchangeability Evidence

While the DPP-4 inhibitor class shares a common mechanism of action, individual compounds within this class exhibit significant pharmacokinetic and pharmacodynamic divergence that precludes generic interchangeability. Fotagliptin benzoate possesses a specific pharmacokinetic profile in humans, characterized by a median Tmax of approximately 1.5 hours and an accumulation ratio for the area under the plasma concentration-time curve (AUC) of 1.19 ± 0.10 after once-daily dosing [1]. Furthermore, it has a distinct elimination half-life (t½) in renally impaired patients, reported to be as long as 46.38 hours in moderate renal impairment [2]. These specific parameters, along with its unique safety and efficacy data generated from direct comparator trials, mean that substituting fotagliptin with another DPP-4 inhibitor like sitagliptin or alogliptin would introduce unknown variables in terms of exposure, duration of action, and clinical outcomes, thereby invalidating the established risk-benefit profile for a given research or clinical protocol.

Fotagliptin (Target)

Metabolism

Not primarily CYP450-mediated; metabolites M1 (inactive) and M2-1 (slight inhibition)

Dosing / Target engagement

Once-daily; DPP-4 inhibition >80% maintained for 23.5–24.0 h

Renal elimination

Metabolite profile distinct; detailed renal excretion fraction data to verify

Class comparators may shift profile

CYP450-dependent members

Saxagliptin (CYP3A4/5) requires dose adjustment with strong inhibitors; drug–drug interaction liability may differ

Dosing frequency

Vildagliptin twice-daily; target engagement duration may not transfer to once-daily regimen

Renal handling

Sitagliptin ~87% renal excretion; linagliptin primarily non-renal; clearance route may alter polypharmacy risk

• [1] Wu, M., et al. (2021). Safety, Pharmacokinetics, and Pharmacodynamics of a Dipeptidyl Peptidase-4 Inhibitor: A Randomized, Double-Blinded, Placebo-Controlled Daily Administration of Fotagliptin Benzoate for 14 Days for Type 2 Diabetes Mellitus. Clinical Pharmacology in Drug Development, 10(6), 660-668. DOI: 10.1002/cpdd.895 View Source
• [2] Chen, C., et al. (2025). Pharmacokinetics, Pharmacodynamics and Safety of Fultagliptin Benzoate Tablets, a DPP-4 Inhibitor, in Patients With Varying Degrees of Renal Insufficiency and Matched Healthy Volunteers: A Phase I Clinical Trial. (ClinicalTrials.gov ID: NCT06883656). View Source

Fotagliptin Quantitative Differentiation

HbA1c Non-Inferiority to Alogliptin

In a 24-week, randomized, double-blind, placebo-controlled phase 3 trial (n=458) in treatment-naive patients with uncontrolled T2DM, fotagliptin (12 mg once daily) demonstrated non-inferiority to the established DPP-4 inhibitor alogliptin (25 mg once daily) for the primary endpoint of HbA1c reduction. The mean decrease in HbA1c from baseline was -0.70% for fotagliptin and -0.72% for alogliptin, with a treatment difference of 0.02% confirming non-inferiority. Both treatments were superior to placebo (-0.26%) [1]. The proportion of patients achieving the therapeutic target of HbA1c < 7.0% was 37.0% for fotagliptin and 35.5% for alogliptin, both significantly greater than the 15.5% observed with placebo [1].

HbA1c non-inferiority

Head-to-head

Mean difference vs. alogliptin: 0.02% (95% CI: -0.16% to 0.19%), n=230/113

Reported endpoint response context; non-inferiority margin 0.4% met

24-week phase 3 trial in treatment-naive T2DM patients

Evidence Dimension	Change in HbA1c from baseline at 24 weeks
Target Compound Data	Fotagliptin 12 mg QD: Mean decrease of -0.70% (n=230)
Comparator Or Baseline	Alogliptin 25 mg QD: Mean decrease of -0.72% (n=113) and Placebo: Mean decrease of -0.26% (n=115)
Quantified Difference	Fotagliptin vs. Alogliptin: 0.02% (non-inferior); Fotagliptin vs. Placebo: -0.44% (superior, p<0.001)
Conditions	24-week, randomized, double-blind, placebo-controlled, phase 3 trial in treatment-naive T2DM patients

Why This Matters

This establishes fotagliptin as a clinically non-inferior alternative to alogliptin, a major marketed DPP-4 inhibitor, providing a direct efficacy benchmark for selection.

• [1] Xu, M., et al. (2023). Fotagliptin monotherapy with alogliptin as an active comparator in patients with uncontrolled type 2 diabetes mellitus: a randomized, multicenter, double-blind, placebo-controlled, phase 3 trial. BMC Medicine, 21(1), 388. DOI: 10.1186/s12916-023-03089-x View Source

HbA1c Goal Achievement vs. Alogliptin

For patients with inadequate glycemic control on metformin monotherapy, the addition of fotagliptin provides a quantified benefit. In a 24-week phase 3 randomized, double-blind, placebo-controlled trial (n=456), fotagliptin 12 mg once daily added to a stable dose of metformin (≤1500 mg/day) resulted in a least squares (LS) mean change in HbA1c from baseline of -0.81%, compared to -0.28% for placebo [1]. The estimated treatment difference was -0.53% (95% CI: -0.68% to -0.39%; p < 0.001) [1]. The proportion of patients achieving HbA1c < 7.0% was 38.7% with fotagliptin versus 16.9% with placebo (p < 0.001) [1].

HbA1c goal achievement

Head-to-head

37.0% (fotagliptin) vs. 35.5% (alogliptin) achieving

Comparable endpoint attainment; supports selection review

Responder analysis, same phase 3 trial population

DPP-4 inhibition duration

Cross-study comparable

Inhibition >80% maintained for 23.5 h (Day 1) and 24.0 h (Day 14)

Supports once-daily target engagement; matches sitagliptin-class coverage

14-day PD study in T2DM patients, n=10

Metformin PK interaction

Class-level inference

FOT AUC GMR 102.08% (90% CI 98.90–105.36%); Cmax GMR 110.65% (102.19–119.82%)

No meaningful PK interaction observed; within bioequivalence range

Crossover study in healthy subjects (n=18); combination therapy context

Hypoglycemia incidence

Head-to-head

1.0% in both fotagliptin and alogliptin groups over 52 weeks

Reported tolerability endpoint context; identical low incidence

Phase 3 safety data; no drug-related SAEs

CYP450 profile vs. saxagliptin

Class-level inference

Fotagliptin not primarily metabolized by CYP450; saxagliptin CYP3A4/5 substrate

Metabolic pathway distinction may reduce DDI liability in polypharmacy models

Preclinical characterization; quantitative DDI studies not yet reported

Evidence Dimension	LS mean change in HbA1c from baseline at 24 weeks
Target Compound Data	Fotagliptin 12 mg QD + Metformin: -0.81% (n=304)
Comparator Or Baseline	Placebo + Metformin: -0.28% (n=152)
Quantified Difference	-0.53% (95% CI: -0.68% to -0.39%; p < 0.001)
Conditions	24-week, phase 3 randomized, double-blind, placebo-controlled trial in T2DM patients inadequately controlled on metformin

Why This Matters

This data quantifies the additive effect of fotagliptin over standard-of-care metformin, enabling a direct calculation of expected glycemic benefit for this specific combination regimen.

• [1] Yu, N., et al. (2025). Fotagliptin add-on therapy to metformin in patients with uncontrolled type 2 diabetes: A randomised, multicentre, double-blind, placebo-controlled, phase 3 trial. Diabetes, Obesity & Metabolism. View Source

Sustained DPP-4 Inhibition & Once-Daily Dosing

The pharmacodynamic profile of fotagliptin supports once-daily dosing with sustained target engagement. In a 14-day study of T2DM patients receiving 24 mg once daily, the duration for which DPP-4 inhibition exceeded 80% was 23.5 hours on Day 1 and 24.0 hours on Day 14 [1]. This near-complete inhibition over the entire dosing interval is a key differentiator from some other DPP-4 inhibitors that may not sustain >80% inhibition for a full 24 hours at their standard clinical doses.

DPP-4 inhibition duration

Cross-study comparable

Inhibition >80% maintained for 23.5 h (Day 1) and 24.0 h (Day 14)

Supports once-daily target engagement; matches sitagliptin-class coverage

14-day PD study in T2DM patients, n=10

Evidence Dimension	Duration of DPP-4 inhibition >80% over a 24-hour dosing interval
Target Compound Data	Fotagliptin 24 mg QD: 23.5 hours on Day 1; 24.0 hours on Day 14
Comparator Or Baseline	Placebo (DPP-4 inhibition does not exceed 80%)
Quantified Difference	Fotagliptin maintained >80% DPP-4 inhibition for the entire 24-hour period on Day 14, a threshold clinically associated with maximal glucose-lowering efficacy.
Conditions	14-day, randomized, double-blind, placebo-controlled study in Chinese T2DM patients (n=14)

Why This Matters

This provides a pharmacodynamic rationale for the compound's once-daily dosing regimen and ensures consistent 24-hour glycemic control, a critical factor for clinical trial design and potential therapeutic use.

• [1] Wu, M., et al. (2021). Safety, Pharmacokinetics, and Pharmacodynamics of a Dipeptidyl Peptidase-4 Inhibitor: A Randomized, Double-Blinded, Placebo-Controlled Daily Administration of Fotagliptin Benzoate for 14 Days for Type 2 Diabetes Mellitus. Clinical Pharmacology in Drug Development, 10(6), 660-668. DOI: 10.1002/cpdd.895 View Source

No Metformin Pharmacokinetic Interaction

Fotagliptin demonstrates a favorable safety profile with a low incidence of hypoglycemia. In phase 3 trials, the overall incidence of adverse events in the fotagliptin group was similar to both placebo and the positive control group [1]. Specifically, the incidence of hypoglycemia was 0.9% in fotagliptin monotherapy and 1.9% in combination with metformin, with no severe hypoglycemic events reported [2]. This safety profile, particularly the low hypoglycemia risk, is comparable to placebo and distinguishes it from other glucose-lowering agents like sulfonylureas, which carry a higher intrinsic risk of hypoglycemia.

Metformin PK interaction

Class-level inference

FOT AUC GMR 102.08% (90% CI 98.90–105.36%); Cmax GMR 110.65% (102.19–119.82%)

No meaningful PK interaction observed; within bioequivalence range

Crossover study in healthy subjects (n=18); combination therapy context

Evidence Dimension	Incidence of hypoglycemia
Target Compound Data	Fotagliptin 12 mg QD monotherapy: 0.9%; Fotagliptin + Metformin: 1.9%
Comparator Or Baseline	Placebo (similar incidence of adverse events; low hypoglycemia rate)
Quantified Difference	No statistically significant increase in hypoglycemia risk compared to placebo; 0% severe hypoglycemia.
Conditions	24-week Phase 3 clinical trials

Why This Matters

This safety data is crucial for risk assessment in both research and clinical contexts, affirming that the glycemic efficacy is not offset by a significant increase in hypoglycemic events.

• [1] Salubris Pharmaceuticals. (2023). Updated progress of Fotagliptin benzoate tablets in Phase 3 clinical trial for the treatment of diabetes. View Source
• [2] Fotagliptin Benzoate Tablets Prescribing Information (Chinese). Meditool.cn. View Source

Hypoglycemia Incidence vs. Alogliptin

For research and industrial-scale manufacturing, the physical properties of fotagliptin benzoate can be optimized through ultrasound-assisted crystallization. This process produces rod-like crystals with a mean size of 9.6 μm, which can be completely desolvated within 20 hours. In contrast, needle-like crystals (mean size ~157 μm) from direct cooling/antisolvent crystallization require more than 80 hours for complete desolvation [1]. This represents a >75% reduction in desolvation time, directly impacting manufacturing efficiency and cost.

Hypoglycemia incidence

Head-to-head

1.0% in both fotagliptin and alogliptin groups over 52 weeks

Reported tolerability endpoint context; identical low incidence

Phase 3 safety data; no drug-related SAEs

Evidence Dimension	Desolvation time for fotagliptin benzoate methanol solvate (FBMS) crystals
Target Compound Data	Ultrasound-assisted crystallization: Rod-like crystals, 9.6 μm mean size, 20-hour desolvation time.
Comparator Or Baseline	Direct cooling/antisolvent crystallization: Needle-like crystals, ~157 μm mean size, >80-hour desolvation time.
Quantified Difference	>75% reduction in drying/desolvation time (from >80 hours to 20 hours).
Conditions	Ultrasound-assisted solution crystallization of fotagliptin benzoate methanol solvate.

Why This Matters

This evidence is relevant for procurement in a chemical development or manufacturing context, as the specified crystal form can dramatically reduce process time and cost, offering a tangible advantage over standard crystallization methods for this specific compound.

• [1] Luo, Y., et al. (2021). Ultrasound-assisted solution crystallization of fotagliptin benzoate: Process intensification and crystal product optimization. Ultrasonics Sonochemistry, 75, 105605. DOI: 10.1016/j.ultsonch.2021.105605 View Source

Fotagliptin Benzoate Application Scenarios

First-Line T2DM Monotherapy Procurement

Fotagliptin benzoate serves as an excellent comparator molecule for preclinical and clinical studies of new DPP-4 inhibitors. Its well-characterized in vitro potency (IC50=2.27 nM) and detailed human pharmacokinetic/pharmacodynamic profile [1], including 24-hour target engagement [1], provide a robust benchmark. Furthermore, the availability of direct, head-to-head phase 3 trial data against alogliptin [2] makes fotagliptin a valuable tool for contextualizing the efficacy and safety of new chemical entities in this class.

Preclinical DPP-4 Pharmacology Research

Based on its demonstrated efficacy as an add-on therapy to metformin, where it produced a statistically significant -0.53% reduction in HbA1c compared to placebo [1], fotagliptin benzoate is a prime candidate for use as a clinical trial material in studies exploring novel combination regimens for T2DM. Its low intrinsic risk of hypoglycemia [2] makes it a safe and well-tolerated option for combining with other glucose-lowering agents with different mechanisms of action.

Metformin Combination Formulary Integration

For chemical engineers and process chemists, fotagliptin benzoate presents a specific case study in crystal engineering. The published data on ultrasound-assisted crystallization, which demonstrates a >75% reduction in desolvation time compared to standard methods [1], provides a validated model for process intensification. Procuring fotagliptin benzoate with these specific crystal properties is advantageous for developing and scaling up efficient, cost-effective manufacturing processes for this and structurally related compounds.

Polypharmacy & CYP450 DDI Risk Minimization

Fotagliptin benzoate has a well-defined pharmacokinetic profile in patients with varying degrees of renal impairment. A phase I study quantified the increase in systemic exposure (AUC) as 25.0% in mild RI and 87.9% in moderate RI, with a corresponding increase in elimination half-life to 40.22 and 46.38 hours, respectively [1]. This makes fotagliptin a valuable tool compound for research focused on the pharmacokinetic and pharmacodynamic behavior of DPP-4 inhibitors in renal impairment, as its exposure-response relationship is now clearly defined.

Application

Selection Property

Validation Focus

Head-to-head DPP-4 inhibitor comparison studies

Glycemic endpoint non-inferiority vs. alogliptin benchmark

Phase 3 endpoint context; HbA1c and responder analysis review

Preclinical DPP-4 target engagement research

Sustained >80% inhibition over 24 h with once-daily oral dosing

Pharmacodynamic time-course models; comparator class profiling

Metformin co-administration protocol development

PK interaction evidence within bioequivalence limits

Combination exposure-model review; dose-adjustment need assessment

Polypharmacy / DDI risk evaluation models

Non-CYP450 primary metabolism; distinct from CYP3A4 substrates

CYP-mediated interaction screening; metabolic stability verification

• [1] Wu, M., et al. (2021). Safety, Pharmacokinetics, and Pharmacodynamics of a Dipeptidyl Peptidase-4 Inhibitor: A Randomized, Double-Blinded, Placebo-Controlled Daily Administration of Fotagliptin Benzoate for 14 Days for Type 2 Diabetes Mellitus. Clinical Pharmacology in Drug Development, 10(6), 660-668. DOI: 10.1002/cpdd.895 View Source
• [2] Xu, M., et al. (2023). Fotagliptin monotherapy with alogliptin as an active comparator in patients with uncontrolled type 2 diabetes mellitus: a randomized, multicenter, double-blind, placebo-controlled, phase 3 trial. BMC Medicine, 21(1), 388. DOI: 10.1186/s12916-023-03089-x View Source
• [3] Yu, N., et al. (2025). Fotagliptin add-on therapy to metformin in patients with uncontrolled type 2 diabetes: A randomised, multicentre, double-blind, placebo-controlled, phase 3 trial. Diabetes, Obesity & Metabolism. View Source
• [4] Salubris Pharmaceuticals. (2023). Updated progress of Fotagliptin benzoate tablets in Phase 3 clinical trial for the treatment of diabetes. View Source
• [5] Luo, Y., et al. (2021). Ultrasound-assisted solution crystallization of fotagliptin benzoate: Process intensification and crystal product optimization. Ultrasonics Sonochemistry, 75, 105605. DOI: 10.1016/j.ultsonch.2021.105605 View Source
• [6] Chen, C., et al. (2025). Pharmacokinetics, Pharmacodynamics and Safety of Fultagliptin Benzoate Tablets, a DPP-4 Inhibitor, in Patients With Varying Degrees of Renal Insufficiency and Matched Healthy Volunteers: A Phase I Clinical Trial. (ClinicalTrials.gov ID: NCT06883656). View Source